Secobatzelline B
Overview
Description
Secobatzelline B is a natural product found in Batzella with data available.
Scientific Research Applications
Enzyme Inhibition and Cytotoxicity
- Secobatzelline B, along with its analogue Secobatzelline A, has been identified as an inhibitor of the phosphatase activity of calcineurin. Additionally, Secobatzelline A inhibits the peptidase activity of CPP32. Both compounds exhibit in vitro cytotoxicity against certain cell lines, implying potential applications in cancer research or therapy (Gunasekera et al., 1999).
Chemical Synthesis
- A study has reported on the total synthesis of this compound, indicating an interest in the synthetic reproduction of this compound for further research and potential applications. This synthesis involves a concise and efficient eight-step process, starting from known 4,6,7‐trimethoxyindole (Shinkre & Velu, 2007).
properties
CAS RN |
247590-60-9 |
|---|---|
Molecular Formula |
C10H9ClN2O4 |
Molecular Weight |
256.64 g/mol |
IUPAC Name |
6-amino-5-chloro-3-(1,2-dihydroxyethyl)-1H-indole-4,7-dione |
InChI |
InChI=1S/C10H9ClN2O4/c11-6-7(12)10(17)8-5(9(6)16)3(1-13-8)4(15)2-14/h1,4,13-15H,2,12H2 |
InChI Key |
HGURXOJCPLDAEO-UHFFFAOYSA-N |
SMILES |
C1=C(C2=C(N1)C(=O)C(=C(C2=O)Cl)N)C(CO)O |
Canonical SMILES |
C1=C(C2=C(N1)C(=O)C(=C(C2=O)Cl)N)C(CO)O |
synonyms |
secobatzelline B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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